Cas no 202664-53-7 (2'-Fluoro-5'-(trifluoromethyl)acetophenone)

2'-Fluoro-5'-(trifluoromethyl)acetophenone structure
202664-53-7 structure
Product Name:2'-Fluoro-5'-(trifluoromethyl)acetophenone
CAS No:202664-53-7
MF:C9H6F4O
MW:206.136956691742
MDL:MFCD00061248
CID:92318
PubChem ID:2737530
Update Time:2025-04-18

2'-Fluoro-5'-(trifluoromethyl)acetophenone Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanone
    • 2'-Fluoro-5'-(trifluoromethyl)acetophenone
    • 1-[2-fluoro-5-(trifluoromethyl)phenyl]Ethanone
    • 2-Fluoro-5-(Trifluoromethyl)Acetophenone
    • 1-[2-Fluoro-5-(trifluoromethyl)phenyl]ethan-1-one,3-Acetyl-4-fluorobenzotrifluoride
    • 2′-Fluoro-5′-(trifluoromethyl)acetophenone
    • 2-fluoro-5-trifluoroMethylhypnone
    • 4-fluoro-3-acetylbenzotrifluoride
    • 1-[2-fluoro-5-(trifluoromethyl)phenyl]ethan-1-one
    • PYEGOARCMCIYCW-UHFFFAOYSA-N
    • Ethanone, 1-[2-fluoro-5-(trifluoromethyl)phenyl]-
    • 1-acetyl-2-fluoro-5-(trifluoromethyl)benzene
    • 1-[2-fluoranyl-5-(trifluoromethyl)phenyl]ethanone
    • PubChem8403
    • KSC543O0F
    • A24144
    • SY021818
    • EN300-1932602
    • DTXSID60942316
    • 202664-53-7
    • 2 inverted exclamation mark -Fluoro-5 inverted exclamation mark -(trifluoromethyl)acetophenone
    • A814343
    • AKOS015853402
    • PS-8076
    • SCHEMBL2073688
    • 202264-53-7
    • 1-(2-Fluoro-5-trifluoromethylphenyl)ethanone
    • FT-0612344
    • CS-W002286
    • 1-(2-fluoro-5-(trifluoromethyl)phenyl)ethan-1-one
    • 2-fluoro-5-(trifluoromethyl) acetophenone
    • 3-Azido-3-deoxythymidine-5-triphosphate
    • MFCD00061248
    • Benzo[1,2-c:4,5-c']dipyrrole-1,3,5,7(2H,6H)-tetrone,2-[2-(3,4-dimethoxyphenyl)ethyl]-6-(2-phenylethyl)-(9ci)
    • A811597
    • 1-(2-fluoro-5-(trifluoromethyl)phenyl)ethanone;2'-Fluoro-5'-(trifluoromethyl)acetophenone
    • 2 inverted exclamation marka-Fluoro-5 inverted exclamation marka-(trifluoromethyl)acetophenone
    • DB-045142
    • MDL: MFCD00061248
    • Inchi: 1S/C9H6F4O/c1-5(14)7-4-6(9(11,12)13)2-3-8(7)10/h2-4H,1H3
    • InChI Key: PYEGOARCMCIYCW-UHFFFAOYSA-N
    • SMILES: FC1C=CC(C(F)(F)F)=CC=1C(C)=O

Computed Properties

  • Exact Mass: 206.03500
  • Monoisotopic Mass: 206.035
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.6
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Color/Form: liquid
  • Density: 1.299±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: No data available
  • Boiling Point: 176.5±35.0 ºC (760 Torr),
  • Flash Point: 64.1±20.1 ºC,
  • Refractive Index: 1.447
  • Solubility: Very slightly soluble (0.2 g/l) (25 º C),
  • PSA: 17.07000
  • LogP: 3.04710
  • Solubility: Not determined

2'-Fluoro-5'-(trifluoromethyl)acetophenone Security Information

2'-Fluoro-5'-(trifluoromethyl)acetophenone Pricemore >>

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2'-Fluoro-5'-(trifluoromethyl)acetophenone Production Method

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